Cas no 2171227-20-4 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid)

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid structure
2171227-20-4 structure
Product Name:(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid
CAS No:2171227-20-4
MF:C26H23FN2O6
MW:478.469030618668
CID:6394041
PubChem ID:165809026
Update Time:2025-07-23

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid
    • EN300-1511369
    • 2171227-20-4
    • (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
    • Inchi: 1S/C26H23FN2O6/c27-15-9-10-22(20(13-15)24(31)28-23(11-12-30)25(32)33)29-26(34)35-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,23,30H,11-12,14H2,(H,28,31)(H,29,34)(H,32,33)/t23-/m1/s1
    • InChI Key: DOPLUBBJPZDVLW-HSZRJFAPSA-N
    • SMILES: FC1C=CC(=C(C=1)C(N[C@@H](C(=O)O)CCO)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 478.15401462g/mol
  • Monoisotopic Mass: 478.15401462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 125Ų

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1511369-1.0g
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
1g
$0.0 2023-06-05
Enamine
EN300-1511369-50mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1511369-100mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
100mg
$2963.0 2023-09-27
Enamine
EN300-1511369-250mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
250mg
$3099.0 2023-09-27
Enamine
EN300-1511369-500mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
500mg
$3233.0 2023-09-27
Enamine
EN300-1511369-1000mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
1000mg
$3368.0 2023-09-27
Enamine
EN300-1511369-2500mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
2500mg
$6602.0 2023-09-27
Enamine
EN300-1511369-5000mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
5000mg
$9769.0 2023-09-27
Enamine
EN300-1511369-10000mg
(2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}-4-hydroxybutanoic acid
2171227-20-4
10000mg
$14487.0 2023-09-27

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid Related Literature

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid

Comprehensive Analysis of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171227-20-4)

The compound (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171227-20-4) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 5-fluorophenyl moiety, makes it a valuable building block for designing bioactive peptides and small molecules. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for Fmoc-protected amino acids like CAS 2171227-20-4 has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound's stereochemical purity (2R configuration) and hydroxybutanoic acid side chain enhance its utility in creating conformationally constrained peptides, a hot topic in cancer therapeutics and neurodegenerative disease research. Google Trends data shows growing searches for "Fmoc-5-fluoro amino acids" and "hydroxybutanoic acid derivatives," reflecting its relevance in modern medicinal chemistry.

The 5-fluorophenyl group in CAS 2171227-20-4 contributes to its metabolic stability, a critical factor in prodrug design. This aligns with current industry focus on improving oral bioavailability of peptide-based drugs—a frequent query in AI-driven drug discovery platforms. Additionally, its Fmoc protection enables seamless integration into automated peptide synthesizers, addressing the need for high-throughput screening solutions.

From a synthetic perspective, the compound’s CAS 2171227-20-4 serves as a model for studying orthogonal protection strategies, a trending subject in organic chemistry forums. Its 4-hydroxybutanoic acid segment also links to discussions about GABA analogs, though without the regulatory concerns of controlled substances. Analytical techniques like HPLC-MS and NMR are essential for quality control, as emphasized in recent publications on chiral purity validation.

Environmental and safety profiles of (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}-4-hydroxybutanoic acid comply with green chemistry principles, another hotspot in 2024’s research agendas. Its non-hazardous nature distinguishes it from fluorinated compounds with stricter regulations, making it a safer choice for academic labs and industrial-scale production alike.

In conclusion, CAS 2171227-20-4 represents a convergence of peptide engineering, fluorine chemistry, and drug design innovation. Its versatility answers frequent search queries about "modified amino acids for drug discovery" while offering practical solutions for challenges in bioconjugation and therapeutic peptide stabilization.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.